Cas no 86761-93-5 (Dimethyl (2-methylpyrimidin-4-yl)propanedioate)
86761-93-5 structure
Product Name:Dimethyl (2-methylpyrimidin-4-yl)propanedioate
CAS No:86761-93-5
MF:C10H12N2O4
MW:224.213282585144
CID:2809520
PubChem ID:71406043
Update Time:2025-04-21
Dimethyl (2-methylpyrimidin-4-yl)propanedioate Chemical and Physical Properties
Names and Identifiers
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- 86761-93-5
- DTXSID20826663
- Dimethyl (2-methylpyrimidin-4-yl)propanedioate
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- Inchi: 1S/C10H12N2O4/c1-6-11-5-4-7(12-6)8(9(13)15-2)10(14)16-3/h4-5,8H,1-3H3
- InChI Key: APZPOWCFXJCSFA-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)OC)C1C=CN=C(C)N=1)=O
Computed Properties
- Exact Mass: 224.07970687Da
- Monoisotopic Mass: 224.07970687Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.4Ų
Dimethyl (2-methylpyrimidin-4-yl)propanedioate Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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